Cas no 36291-32-4 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monoester with 1,2,3-propanetriol)

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monoester with 1,2,3-propanetriol Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monoester with 1,2,3-propanetriol
• Monoglyceride citrate
• 2-[2-(2,3-dihydroxypropoxy)-2-oxoethyl]-2-hydroxybutanedioic acid
• Citric acid monoglyceride
• Citric acid,ester with glycerol
• Citric acid,monoester with glycerol
• EINECS 252-951-8
• LS-2970
• UNII-4987GT719I
• NS00057686
• 9KXW8132HH
• Citric acid, monoester with glycerol
• SCHEMBL168114
• DTXSID40865812
• CHEBI:166458
• 1,1'-Monoglyceride citrate
• 1,2,3-Propanetriol mono(2-hydroxy-1,2,3-propanetricarboxylate)
• Q27272685
• 109350-12-1
• Citric acid, ester with glycerol
• 2-(2-(2,3-Dihydroxypropoxy)-2-oxoethyl)-2-hydroxysuccinic acid
• 36291-32-4
• 4987GT719I
• Glyceryl monocitrate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2,3-dihydroxypropyl) ester
• UNII-9KXW8132HH
• +Expand

• InChIKey： VQENOYXMFIFHCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14O9/c10-3-5(11)4-18-7(14)2-9(17,8(15)16)1-6(12)13/h5,10-11,17H,1-4H2,(H,12,13)(H,15,16)
• SMILES： OCC(COC(CC(CC(=O)O)(O)C(=O)O)=O)O

Computed Properties

• Exact Mass: 266.06400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 266.064
• Heavy Atom Count: 18
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 162A^2

Experimental Properties

• LogP: -2.43670
• PSA: 161.59000
• Refractive Index: 1.567
• Boiling Point: 598.2ºC at 760mmHg
• Flash Point: 236ºC
• Density: 1.635g/cm3